Cas no 54949-74-5 (3,3,4,4,4-pentafluorobutan-1-ol)

3,3,4,4,4-pentafluorobutan-1-ol structure
54949-74-5 structure
Product Name:3,3,4,4,4-pentafluorobutan-1-ol
CAS No:54949-74-5
MF:C4H5F5O
MW:164.073919057846
MDL:MFCD03424479
CID:372768
PubChem ID:108644
Update Time:2025-04-19

3,3,4,4,4-pentafluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,3,3,4,4,4-pentafluoro-
    • 3,3,4,4,4-pentafluoro-1-Butanol
    • 3,3,4,4,4-Pentafluorobutan-1-ol
    • 3,3,4,4,4-Pentafluorobutanol-1
    • 3,3,4,4,4-Perfluorobutan-1-ol
    • 2:2 fluorotelomer alcohol
    • CHEMBL4541114
    • 2:2 FTOH
    • DTXSID6068985
    • 54949-74-5
    • FT-0676867
    • SCHEMBL448711
    • 2-(Perfluoroethyl)ethan-1-ol
    • NS00003254
    • 2-OXO-1H-PYRROLE-3-ACETICACID
    • 3,3,4,4,4-pentafluorobutanol
    • AT33177
    • FS-4103
    • A830420
    • 1-Butanol, 3,3,4,4,4-pentafluoro-
    • AKOS006228243
    • 1,1,2,2-Tetrahydroperfluoro-1-butanol
    • MFCD03424479
    • EN300-207928
    • EINECS 259-405-8
    • 1H,1H,2H,2H-Pentafuorobutanol; 2-(Perfluoroethyl)ethanol; 3,3,4,4,4-Pentafluorobutanol
    • Fluorotelomer alcohol 2:2
    • DB-071925
    • 3,3,4,4,4-pentafluorobutan-1-ol
    • MDL: MFCD03424479
    • Inchi: 1S/C4H5F5O/c5-3(6,1-2-10)4(7,8)9/h10H,1-2H2
    • InChI Key: JPMHUDBOKDBBLG-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(CCO)F

Computed Properties

  • Exact Mass: 164.02600
  • Monoisotopic Mass: 164.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.374
  • Boiling Point: 83-85°C
  • Refractive Index: 1.315
  • PSA: 20.23000
  • LogP: 1.56640

3,3,4,4,4-pentafluorobutan-1-ol Security Information

  • Hazard Statement: Flammable
  • Hazardous Material transportation number:UN 1987
  • Hazard Category Code: 10
  • Safety Instruction: S16
  • Hazardous Material Identification: F
  • HazardClass:FLAMMABLE
  • Risk Phrases:R10

3,3,4,4,4-pentafluorobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
010501-1g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5 97%
1g
£19.00 2022-03-01
Fluorochem
010501-5g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5 97%
5g
£56.00 2022-03-01
Fluorochem
010501-25g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5 97%
25g
£208.00 2022-03-01
Fluorochem
010501-100g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5 97%
100g
£623.00 2022-03-01
TRC
P227220-1g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5
1g
$ 195.00 2023-09-06
TRC
P227220-10g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5
10g
$ 1535.00 2023-09-06
Apollo Scientific
PC5529-1g
3,3,4,4,4-Pentafluorobutan-1-ol
54949-74-5 97%
1g
£20.00 2025-02-21
eNovation Chemicals LLC
Y1242223-1g
3,3,4,4,4-PENTAFLUOROBUTAN-1-OL
54949-74-5 98%
1g
$215 2024-06-06
eNovation Chemicals LLC
Y1242223-5g
3,3,4,4,4-PENTAFLUOROBUTAN-1-OL
54949-74-5 98%
5g
$275 2024-06-06
eNovation Chemicals LLC
Y1242223-25g
3,3,4,4,4-PENTAFLUOROBUTAN-1-OL
54949-74-5 98%
25g
$560 2024-06-06
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk